ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(N-methylsulfonylanilino)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H23N3O5S/c1-3-24-16(21)18-11-9-17(10-12-18)15(20)13-19(25(2,22)23)14-7-5-4-6-8-14/h4-8H,3,9-13H2,1-2H3
• InChI Key: QSIRVRKPQXLKIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C16H23N3O5S
• Molecular Weight: 369.4 g/mol

Description

Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate is a chemical compound that belongs to the class of piperazinecarboxylates. It is commonly referred to as "compound A" and has been extensively studied for its potential application as a therapeutic agent.

Mechanism of Action

The mechanism of action of ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate is not fully understood. However, it has been suggested that it may exert its therapeutic effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a key role in epigenetic regulation.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of inflammatory mediators, such as COX-2 and iNOS. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, and to protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate in lab experiments include its high potency, selectivity, and low toxicity. However, its poor solubility in aqueous solutions and its instability in the presence of light and air may limit its use in certain experiments.

Future Directions

There are several future directions for the research on ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate. One direction is to further investigate its mechanism of action and its potential targets in various diseases. Another direction is to optimize its pharmacokinetic properties, such as solubility and stability, to improve its efficacy in vivo. Additionally, the development of novel analogs of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate involves the reaction between N-phenylglycine methyl ester and N-methylsulfonyl piperazine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an inert solvent, such as dichloromethane or tetrahydrofuran, under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate has been studied for its potential application as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects in preclinical studies.